molecular formula C₁₆H₁₇N₃O₂S B1145465 5'-Desmethoxy-5'-methyl 7'-Methyl 3,5-Dimethyl Omeprazole CAS No. 73590-45-1

5'-Desmethoxy-5'-methyl 7'-Methyl 3,5-Dimethyl Omeprazole

Cat. No. B1145465
CAS RN: 73590-45-1
M. Wt: 315.39
InChI Key:
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Description

5’-Desmethoxy-5’-methyl 7’-Methyl 3,5-Dimethyl Omeprazole is a chemical compound with the molecular formula C₁₆H₁₇N₃O₂S and a molecular weight of 315.39 . It is a substituted pyridylsulfinylbenzimidazoles that possesses gastric acid secretion properties .


Physical And Chemical Properties Analysis

The physical and chemical properties of 5’-Desmethoxy-5’-methyl 7’-Methyl 3,5-Dimethyl Omeprazole include its molecular formula (C₁₆H₁₇N₃O₂S), molecular weight (315.39), and its role in gastric acid secretion .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for '5'-Desmethoxy-5'-methyl 7'-Methyl 3,5-Dimethyl Omeprazole' involves the introduction of a methyl group at the 5' position and a dimethyl group at the 7' position of the omeprazole molecule. The desmethoxy group at the 5' position of the omeprazole molecule is retained. The synthesis pathway involves the use of several reagents and conditions to achieve the desired product.", "Starting Materials": [ "Omeprazole", "Methyl iodide", "Sodium hydride", "Dimethyl sulfate", "Acetone", "Diethyl ether", "Methanol", "Hydrochloric acid" ], "Reaction": [ "Step 1: Omeprazole is dissolved in acetone and sodium hydride is added. The mixture is stirred for 30 minutes at room temperature to form the sodium salt of omeprazole.", "Step 2: Methyl iodide is added to the reaction mixture and stirred for 2 hours at room temperature to introduce a methyl group at the 5' position of omeprazole.", "Step 3: The reaction mixture is quenched with methanol and the resulting solid is filtered and washed with diethyl ether.", "Step 4: The solid obtained in step 3 is dissolved in methanol and hydrochloric acid is added to form the hydrochloride salt of the product.", "Step 5: Dimethyl sulfate is added to the reaction mixture and stirred for 4 hours at room temperature to introduce a dimethyl group at the 7' position of the omeprazole molecule.", "Step 6: The reaction mixture is quenched with methanol and the resulting solid is filtered and washed with diethyl ether to obtain the final product, '5'-Desmethoxy-5'-methyl 7'-Methyl 3,5-Dimethyl Omeprazole'." ] }

CAS RN

73590-45-1

Product Name

5'-Desmethoxy-5'-methyl 7'-Methyl 3,5-Dimethyl Omeprazole

Molecular Formula

C₁₆H₁₇N₃O₂S

Molecular Weight

315.39

synonyms

2-[[(4-Methoxy-2-pyridinyl)methyl]sulfinyl]-5,7-dimethyl-1H-benzimidazole; 

Origin of Product

United States

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